4-(3,4-Difluorophenyl)pyrrolidin-2-one

• IUPAC Name: 4-(3,4-difluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9F2NO/c11-8-2-1-6(3-9(8)12)7-4-10(14)13-5-7/h1-3,7H,4-5H2,(H,13,14)
• InChI Key: WEBXSXICEYKMAI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C10H9F2NO
• Molecular Weight: 197.18 g/mol
• CAS RN: 875446-03-0

Description

“4-(3,4-Difluorophenyl)pyrrolidin-2-one” is a chemical compound with the molecular formula C10H9F2NO. It has a molecular weight of 197.18. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “4-(3,4-Difluorophenyl)pyrrolidin-2-one” is 1S/C10H9F2NO/c11-8-2-1-6(3-9(8)12)7-4-10(14)13-5-7/h1-3,7H,4-5H2,(H,13,14). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The boiling point of “4-(3,4-Difluorophenyl)pyrrolidin-2-one” is approximately 351.7±42.0 C at 760 mmHg. It is a solid at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel Synthetic Routes and Molecular Structures : Researchers have developed efficient synthetic pathways for creating heterocyclic compounds with potential application in drug discovery and material science. For instance, the synthesis of complex lanthanide clusters demonstrating magnetic and optical properties was facilitated by novel organometallic methodologies, showcasing the versatility of heterocyclic compounds in material science (Alexandropoulos et al., 2011). Similarly, the creation of radical cation salts containing poly(beta-diketonate) rare earth complexes highlighted the integration of organic and inorganic chemistry for new material synthesis (Pointillart et al., 2009).

Molecular Properties and Applications

• Photophysical and Magnetic Properties : The investigation into nonanuclear lanthanide clusters led to discoveries in single-molecule magnetism and photoluminescence, indicating the potential for developing advanced optical and magnetic materials (Alexandropoulos et al., 2011). Additionally, the study of TTF-CH=CH-Py radical cation salts revealed insights into their luminescence and magnetic properties, underscoring the importance of organic synthesis in creating functional materials for electronic and photonic applications (Pointillart et al., 2009).

Chemical Reactions and Mechanisms

• Reaction Mechanisms and Catalysis : Studies on intramolecular reactions, such as hydrogen atom transfer, have provided deep insights into the mechanisms underlying photochemical behavior and the influence of intramolecular hydrogen bonds, which are crucial for designing efficient photo-responsive materials (Obi et al., 1998). These findings contribute to the broader understanding of chemical reactivity and can inform the development of novel catalysts and reactive intermediates for organic synthesis.

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.